Cas no 215997-93-6 (1H-Indole, 3,3'-methylenebis[5-fluoro-)

• Product Name: 1H-Indole, 3,3'-methylenebis[5-fluoro-
• CAS No: 215997-93-6
• MF: C₁₇H₁₂F₂N₂
• MW: 282.287390708923
• CID: 2835966
• PubChem ID: 9882204
• Update Time: 2025-07-09

1H-Indole, 3,3'-methylenebis[5-fluoro- Chemical and Physical Properties

Names and Identifiers

• TS-09571
• NSC-734100
• 1H-Indole, 3,3'-methylenebis[5-fluoro-
• GLXC-20838
• PSB-15160
• EX-A9319
• CHEMBL4101728
• Di(5-fluoro-1H-indole-3-yl)methane; 3,3'-Methylenebis(5-fluoro-1H-indole)
• SCHEMBL18383118
• PD133337
• DTXSID70432334
• 215997-93-6
• 3,5'-difluoroindolyl)methane
• 5,5'-Difluoro-3,3'-methanediyl-bis-indole
• NSC734100

• Inchi： 1S/C17H12F2N2/c18-12-1-3-16-14(6-12)10(8-20-16)5-11-9-21-17-4-2-13(19)7-15(11)17/h1-4,6-9,20-21H,5H2
• InChI Key： BEBUKYWOUXBVEE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC1=CNC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 282.09685472Da
• Monoisotopic Mass: 282.09685472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 31.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1H-Indole, 3,3'-methylenebis[5-fluoro-

1H-Indole, 3,3'-methylenebis[5-fluoro- - A Comprehensive Overview

The compound 1H-Indole, 3,3'-methylenebis[5-fluoro- (CAS No. 215997-93-6) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the indole moiety with a methylenebis group and a fluorine substituent. The indole core is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, while the methylenebis group introduces additional functionality and connectivity. The presence of the fluorine atom at the 5-position further enhances the compound's chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1H-Indole, 3,3'-methylenebis[5-fluoro-, allowing researchers to explore its potential applications in diverse areas. One of the most promising applications lies in drug discovery. The indole framework is well-known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The addition of the methylenebis group and fluorine substitution further modulates the compound's pharmacokinetic properties, making it a valuable lead compound for developing novel therapeutics.

In the realm of materials science, 1H-Indole, 3,3'-methylenebis[5-fluoro- has shown potential as a building block for advanced materials. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics (OPVs). Researchers have demonstrated that the compound's electronic properties can be fine-tuned by varying the substituents on the indole ring, opening new avenues for material design.

Another area where this compound has made significant strides is in catalysis. The indole moiety serves as a versatile platform for designing chiral catalysts due to its rigid structure and ability to coordinate with metal centers. The incorporation of the methylenebis group and fluorine atom further enhances the catalyst's selectivity and efficiency in asymmetric synthesis reactions. Recent studies have highlighted its role in facilitating enantioselective reductions and aldol reactions, showcasing its versatility in catalytic processes.

The synthesis of 1H-Indole, 3,3'-methylenebis[5-fluoro- involves a multi-step process that typically begins with the preparation of indole derivatives followed by functionalization at specific positions. Advanced techniques such as Suzuki-Miyaura coupling and Stille coupling have been employed to introduce the methylenebis group with high precision. The fluorination step is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions required.

From an environmental standpoint, researchers have been investigating the biodegradability and eco-friendly synthesis routes for 1H-Indole, 3,3'-methylenebis[5-fluoro-. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For instance, microwave-assisted synthesis has been explored as an efficient method to accelerate reaction rates while maintaining high yields.

In conclusion, 1H-Indole, 3,3'-methylenebis[5-fluoro- (CAS No. 215997-93-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure endows it with remarkable properties that make it invaluable across multiple disciplines. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing science and technology.